1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine

• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 1-[4-(furan-2-ylmethyl)piperazin-1-yl]-2-naphthalen-2-yloxyethanone
• InChI: InChI=1S/C21H22N2O3/c24-21(16-26-19-8-7-17-4-1-2-5-18(17)14-19)23-11-9-22(10-12-23)15-20-6-3-13-25-20/h1-8,13-14H,9-12,15-16H2
• InChI Key: NWIIIPMCBSWBPT-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CO2)C(=O)COC3=CC4=CC=CC=C4C=C3

Description

1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine, also known as FNaP, is a chemical compound that has been of great interest to researchers due to its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively. In

Scientific Research Applications

1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine has been used in various scientific research applications, including the study of serotonin receptors, which are involved in regulating mood, appetite, and sleep. 1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine has been shown to have high affinity for the 5-HT1A receptor, which is a subtype of the serotonin receptor. This makes 1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine a valuable tool for studying the function of this receptor and its role in various physiological and pathological processes.

Mechanism of Action

1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine acts as a partial agonist at the 5-HT1A receptor, which means it activates the receptor to a lesser extent than a full agonist. This results in a moderate increase in the release of serotonin, which can have various effects on the body. 1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine also has affinity for other receptors, including the dopamine D2 receptor and the α1-adrenergic receptor.
Biochemical and Physiological Effects:
1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine has been shown to have various biochemical and physiological effects, including the modulation of serotonin release, the regulation of mood, and the improvement of cognitive function. 1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine has also been shown to have potential therapeutic applications in the treatment of various disorders, including depression, anxiety, and schizophrenia.

Advantages and Limitations for Lab Experiments

1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine has several advantages for lab experiments, including its high affinity for the 5-HT1A receptor, its moderate potency, and its selectivity for this receptor. However, 1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine also has limitations, including its partial agonist activity, which can make it difficult to interpret the results of experiments. Additionally, 1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine has low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine, including the development of more selective ligands for the 5-HT1A receptor, the investigation of the role of this receptor in various physiological and pathological processes, and the exploration of potential therapeutic applications for 1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine and related compounds. Additionally, the optimization of the synthesis method and the investigation of the pharmacokinetics of 1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine could lead to the development of more effective and efficient research tools.
Conclusion:
In conclusion, 1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine is a valuable compound for scientific research, with potential applications in the study of serotonin receptors, the regulation of mood, and the improvement of cognitive function. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research make it an important tool for understanding the function of the 5-HT1A receptor and its role in various physiological and pathological processes.

Synthesis Methods

1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine can be synthesized using various methods, including the reaction of 1-(2-furylmethyl)piperazine with 2-naphthylacetyl chloride in the presence of a base. Another method involves the reaction of 1-(2-furylmethyl)piperazine with 2-naphthylacetic acid in the presence of a coupling reagent. These methods have been optimized and can produce high yields of 1-(2-Furylmethyl)-4-[(2-naphthyloxy)acetyl]piperazine.